Cas no 879687-61-3 ((adamantan-1-yl)methanethiol)

• Product Name: (adamantan-1-yl)methanethiol
• CAS No: 879687-61-3
• MF: C₁₁H₁₈S
• MW: 182.325622081757
• CID: 3541666
• PubChem ID: 12159624
• Update Time: 2025-06-14

(adamantan-1-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• TRICYCLO[3.3.1.13,7]DECANE-1-METHANETHIOL
• (adamantan-1-yl)methanethiol
• AKOS006330766
• SCHEMBL4863562
• EN300-1838135
• AKOS004122974
• 879687-61-3

• Inchi： 1S/C11H18S/c12-7-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10,12H,1-7H2
• InChI Key： NXRADMCEZCGVMS-UHFFFAOYSA-N
• SMILES： SCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 182.11292175Da
• Monoisotopic Mass: 182.11292175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Additional information on (adamantan-1-yl)methanethiol

Recent Advances in the Application of (Adamantan-1-yl)methanethiol and Compound 879687-61-3 in Chemical Biology and Pharmaceutical Research

In recent years, the chemical biology and pharmaceutical research communities have shown increasing interest in the applications of (adamantan-1-yl)methanethiol and the compound with CAS number 879687-61-3. These molecules have demonstrated significant potential in drug discovery, material science, and bioconjugation techniques. This research brief aims to summarize the latest findings and developments related to these compounds, highlighting their unique properties and potential applications in the field.

(Adamantan-1-yl)methanethiol, a sulfur-containing derivative of adamantane, has attracted attention due to its unique structural features and reactivity. The adamantane moiety provides exceptional stability and lipophilicity, while the thiol group offers versatile reactivity for conjugation and modification. Recent studies have explored its use as a building block for novel drug candidates, particularly in the development of protease inhibitors and antiviral agents. Its ability to form stable thioether linkages has also made it valuable in bioconjugation strategies for antibody-drug conjugates (ADCs) and other targeted therapies.

Compound 879687-61-3, whose exact structure remains proprietary in many publications, has emerged as a promising scaffold in medicinal chemistry. Recent patent filings and research publications suggest its application in kinase inhibition, particularly in the treatment of inflammatory diseases and certain cancers. The compound's unique pharmacophore arrangement appears to enable selective binding to specific protein targets while maintaining favorable pharmacokinetic properties. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing commercial interest.

A significant breakthrough reported in 2023 involves the combination of these two chemical entities in a novel drug delivery system. Researchers have successfully utilized (adamantan-1-yl)methanethiol as a linker to attach compound 879687-61-3 to nanoparticle carriers, creating a targeted delivery platform with enhanced tissue penetration and reduced off-target effects. This approach has shown remarkable results in animal models of solid tumors, with improved therapeutic indices compared to conventional administration methods.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce (adamantan-1-yl)methanethiol and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry described a novel catalytic system that significantly improves the yield and purity of this compound, addressing previous challenges in large-scale production. Similarly, modifications to the core structure of 879687-61-3 have led to second-generation analogs with improved solubility and metabolic stability.

The safety profiles of both compounds have been extensively evaluated in recent preclinical studies. (Adamantan-1-yl)methanethiol demonstrates favorable toxicological characteristics at therapeutic doses, with minimal observed cytotoxicity in normal cell lines. For 879687-61-3, comprehensive ADME studies have confirmed its acceptable pharmacokinetic parameters, though some metabolic pathways require further optimization to reduce potential drug-drug interactions. These findings support the continued development of both compounds for clinical applications.

Looking forward, the research community anticipates several exciting developments involving these molecules. Computational modeling studies predict potential applications of (adamantan-1-yl)methanethiol in stabilizing protein-protein interactions, while further structural optimization of 879687-61-3 may yield compounds with activity against additional disease targets. The unique combination of structural features in these molecules continues to inspire innovative approaches in drug design and chemical biology.